Cas no 21462-09-9 (Bicyclo[2.2.1]heptane-2,5-diol)

Bicyclo[2.2.1]heptane-2,5-diol structure
21462-09-9 structure
Product Name:Bicyclo[2.2.1]heptane-2,5-diol
CAS No:21462-09-9
MF:C7H12O2
MW:128.168982505798
CID:911824
PubChem ID:110726
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2,5-diol Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2,5-diol
    • (1R*,2S*,4R*,5S*)-bicyclo[2.2.1]heptane-2,5-diol
    • (rac)-(exo,exo)-bicyclo[2.2.1]heptane-2,5-diol
    • 2,5-Norbornanediol
    • AC1L386W
    • AC1Q79SC
    • AGN-PC-008CZZ
    • Bicyclo(2.2.1)heptane-2,5-diol
    • norbornane-2,5-diol
    • NSC280855
    • SureCN820453
    • 5888-36-8
    • 21462-09-9
    • NSC-280855
    • SY224500
    • DTXSID80276089
    • DTXSID90884194
    • MFCD00101766
    • A923835
    • SCHEMBL820453
    • Inchi: 1S/C7H12O2/c8-6-2-4-1-5(6)3-7(4)9/h4-9H,1-3H2
    • InChI Key: YHUQPGPXJUVMNN-UHFFFAOYSA-N
    • SMILES: OC1CC2C(CC1C2)O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
  • LogP: 0.13810

Bicyclo[2.2.1]heptane-2,5-diol Related Literature

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